ML-324

• CAS No.: 1222800-79-4
• Product Name: ML-324
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.434
• IUPAC Name: N-[3-(dimethylamino)propyl]-4-(8-hydroxyquinolin-6-yl)benzamide
• Standard InChI: InChI=1S/C21H23N3O2/c1-24(2)12-4-11-23-21(26)16-8-6-15(7-9-16)18-13-17-5-3-10-22-20(17)19(25)14-18/h3,5-10,13-14,25H,4,11-12H2,1-2H3,(H,23,26)
• Standard InChIKey: QDBVSOZTVKXUES-UHFFFAOYSA-N
• SMILES: CN(C)CCCNC(=O)C1=CC=C(C=C1)C2=CC(=C3C(=C2)C=CC=N3)O
• Appearance: Solid powder
• Description: ML-324, also known as CID-44143209, is a potent JMJD2 demethylase inhibitor with demonstrated antiviral activity.ML-324 displays submicromolar inhibitory activity toward JMJD2E (in vitro) and possesses excellent in vitro ADME properties. ML324 displays excellent cell permeability providing an opportunity for more extensive cell-based studies of JMJD2 enzymes to be undertaken. In addition, ML324 demonstrates potent anti-viral activity against both herpes simplex virus (HSV) and human cytomegalovirus (hCMV) infection via inhibition viral IE gene expression.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML-324; ML 324; ML324; CID-44143209; CID 44143209; CID44143209.
• Reference: 1: Pathak SS, Maitra S, Chakravarty S, Kumar A. Histone Lysine Demethylases of; 2: Rai G, Kawamura A, Tumber A, Liang Y, Vogel JL, Arbuckle JH, Rose NR,
• PubChem Compound: 44143209
• Last Modified: Nov 11 2021